Cas no 2408969-18-4 (tert-butyl N-{[1-(hydroxymethyl)cyclobutyl](thiophen-2-yl)methyl}carbamate)

• Product Name: tert-butyl N-{[1-(hydroxymethyl)cyclobutyl](thiophen-2-yl)methyl}carbamate
• CAS No: 2408969-18-4
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 6196485
• PubChem ID: 165701040
• Update Time: 2025-06-15

tert-butyl N-{[1-(hydroxymethyl)cyclobutyl](thiophen-2-yl)methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548249
• tert-butyl N-{[1-(hydroxymethyl)cyclobutyl](thiophen-2-yl)methyl}carbamate
• 2408969-18-4

• Inchi： 1S/C15H23NO3S/c1-14(2,3)19-13(18)16-12(11-6-4-9-20-11)15(10-17)7-5-8-15/h4,6,9,12,17H,5,7-8,10H2,1-3H3,(H,16,18)
• InChI Key： NSQWFDGPODQQFZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1(CO)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13986477g/mol
• Monoisotopic Mass: 297.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.8Ų

Additional information on tert-butyl N-{[1-(hydroxymethyl)cyclobutyl](thiophen-2-yl)methyl}carbamate

Research Brief on tert-butyl N-{[1-(hydroxymethyl)cyclobutyl](thiophen-2-yl)methyl}carbamate (CAS: 2408969-18-4)

In recent years, the compound tert-butyl N-{[1-(hydroxymethyl)cyclobutyl](thiophen-2-yl)methyl}carbamate (CAS: 2408969-18-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and thiophene moieties, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The presence of both hydroxymethyl and carbamate functional groups further enhances its versatility in medicinal chemistry applications.

Recent studies have focused on the synthetic pathways and optimization strategies for producing tert-butyl N-{[1-(hydroxymethyl)cyclobutyl](thiophen-2-yl)methyl}carbamate with high yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of the cyclobutyl ring formation, a critical step in the synthesis of this compound. The study reported a yield enhancement of over 20% compared to traditional methods, highlighting the potential for scalable production.

The biological activity of derivatives stemming from this compound has also been a focal point of research. Preliminary in vitro studies have demonstrated that structurally modified versions of tert-butyl N-{[1-(hydroxymethyl)cyclobutyl](thiophen-2-yl)methyl}carbamate exhibit inhibitory effects on specific protein kinases involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory drugs, with ongoing investigations aiming to elucidate the structure-activity relationships (SAR) more comprehensively.

Furthermore, computational modeling studies have provided insights into the binding interactions of this compound with various biological targets. Molecular docking simulations indicate that the thiophene ring plays a crucial role in stabilizing interactions with hydrophobic pockets in target proteins, while the hydroxymethyl group facilitates hydrogen bonding. These computational insights are guiding the design of next-generation derivatives with improved pharmacokinetic properties.

In conclusion, tert-butyl N-{[1-(hydroxymethyl)cyclobutyl](thiophen-2-yl)methyl}carbamate (CAS: 2408969-18-4) represents a promising scaffold in drug discovery. Its synthetic accessibility, coupled with its potential biological activity, positions it as a valuable candidate for further exploration. Future research directions may include in vivo efficacy studies, toxicity profiling, and the development of more potent analogs through systematic SAR studies. The continued investigation of this compound and its derivatives is expected to contribute significantly to the advancement of targeted therapies in the pharmaceutical industry.